Cas no 1373232-82-6 (3-Amino-5-bromo-N,N-diethylbenzamide)

• Product Name: 3-Amino-5-bromo-N,N-diethylbenzamide
• CAS No: 1373232-82-6
• MF: C₁₁H₁₅BrN₂O
• MW: 271.153601884842
• CID: 3043566
• Update Time: 2025-06-09

3-Amino-5-bromo-N,N-diethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-bromo-N,N-diethylbenzamide
• Benzamide, 3-amino-5-bromo-N,N-diethyl-

• Inchi： 1S/C11H15BrN2O/c1-3-14(4-2)11(15)8-5-9(12)7-10(13)6-8/h5-7H,3-4,13H2,1-2H3
• InChI Key： DTSXTWHAGKXGFS-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)(=O)C1=CC(Br)=CC(N)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-Amino-5-bromo-N,N-diethylbenzamide

Professional Introduction to 3-Amino-5-bromo-N,N-diethylbenzamide (CAS No. 1373232-82-6)

3-Amino-5-bromo-N,N-diethylbenzamide, with the CAS number 1373232-82-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its brominated and amino functional groups, exhibits a unique molecular structure that makes it a promising candidate for various chemical and biological applications.

The molecular formula of 3-Amino-5-bromo-N,N-diethylbenzamide is C₁₁H₁₄N₂OBr, reflecting its complex and multifaceted nature. The presence of both amino and bromo substituents on the benzene ring imparts distinct reactivity and potential utility in synthetic chemistry. Specifically, the amino group (-NH₂) can participate in hydrogen bonding, nucleophilic substitution reactions, and coordination with metal ions, while the bromo group (-Br) can undergo various electrophilic aromatic substitution reactions.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for their therapeutic potential. 3-Amino-5-bromo-N,N-diethylbenzamide fits well within this trend, as it serves as a versatile building block for constructing more complex pharmacophores. The diethylamino side chains not only enhance solubility but also influence the electronic properties of the molecule, making it an attractive scaffold for drug design.

One of the most compelling aspects of 3-Amino-5-bromo-N,N-diethylbenzamide is its role in the synthesis of biologically active molecules. Researchers have leveraged its structural features to develop intermediates for kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. For instance, derivatives of this compound have shown promise in modulating the activity of Janus kinases (JAKs), which play a pivotal role in signal transduction pathways associated with autoimmune disorders.

The bromine atom in 3-Amino-5-bromo-N,N-diethylbenzamide is particularly noteworthy, as it provides a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many pharmacologically active compounds. By introducing different aryl or heteroaryl groups via these transformations, chemists can generate a diverse library of derivatives with tailored biological activities.

The pharmaceutical industry has shown particular interest in exploring the potential of 3-Amino-5-bromo-N,N-diethylbenzamide as a lead compound for drug development. Preclinical studies have indicated that certain derivatives exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to metabolic syndromes. Additionally, its structural motif has been investigated for its potential to interact with bacterial enzymes, suggesting applications in antimicrobial therapy.

Beyond its pharmaceutical applications, 3-Amino-5-bromo-N,N-diethylbenzamide has found utility in materials science. Its ability to form stable complexes with transition metals has been exploited in designing catalysts for organic transformations. These metal complexes often exhibit enhanced catalytic activity and selectivity, making them valuable tools in industrial processes.

The synthesis of 3-Amino-5-bromo-N,N-diethylbenzamide itself is an intricate process that requires careful optimization to achieve high yields and purity. Common synthetic routes involve multi-step sequences starting from commercially available aromatic precursors. The introduction of the bromo group typically employs halogenation techniques such as bromination using N-bromosuccinimide (NBS) under controlled conditions. Subsequent functionalization steps involve nucleophilic aromatic substitution or reductive amination to introduce the amino and diethylamino groups.

In conclusion, 3-Amino-5-bromo-N,N-diethylbenzamide (CAS No. 1373232-82-6) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of chemical innovation.